Cas no 143436-21-9 (Dammarane-3,12,23,25-tetrol,20,24-epoxy-, (3b,12b,23S,24S)- (9CI))

• Product Name: Dammarane-3,12,23,25-tetrol,20,24-epoxy-, (3b,12b,23S,24S)- (9CI)
• CAS No: 143436-21-9
• MF: C₂₉H₅₀O₅
• MW: 478.704309940338
• CID: 156908
• PubChem ID: 132559
• Update Time: 2025-04-19

Dammarane-3,12,23,25-tetrol,20,24-epoxy-, (3b,12b,23S,24S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dammarane-3,12,23,25-tetrol,20,24-epoxy-, (3b,12b,23S,24S)- (9CI)
• (8R,9S,10R,12R,13R,14R,17S)-17-[(2S)-4-hydroxy-5-(2-hydroxypropan-2-yl)-2-methyltetrahydrofuran-2-yl]-4,4,10,14-tetramethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol (non-preferred name)
• 3,12,23,25-Tetrahydroxy-20,24-epoxydammarane
• Neoalsogenin A
• 143436-21-9
• (8R,9S,10R,12R,13R,14R,17S)-17-[(2S)-4-hydroxy-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,10,14-tetramethyl-1,2,3,5,6,7,8,9,11,12,13,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,12-diol

• Inchi： 1S/C29H50O5/c1-25(2)21-9-8-16-18(27(21,5)13-11-22(25)32)14-19(30)23-17(10-12-28(16,23)6)29(7)15-20(31)24(34-29)26(3,4)33/h16-24,30-33H,8-15H2,1-7H3/t16-,17+,18+,19-,20?,21?,22?,23+,24?,27-,28-,29+/m1/s1
• InChI Key： NOLIODARMCPTMK-KJYFKQERSA-N
• SMILES： O[C@@H]1C[C@@H]2[C@@]3(C)CCC(C(C)(C)C3CC[C@H]2[C@@]2(C)CC[C@H]([C@]3(C)CC(C(C(C)(C)O)O3)O)[C@H]21)O

Computed Properties

• Exact Mass: 478.365825
• Monoisotopic Mass: 478.365825
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2
• XLogP3: 5.1

Experimental Properties

• Density: 1.132
• Boiling Point: 601.2°Cat760mmHg
• Flash Point: 317.4°C
• Refractive Index: 1.545

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids